Cas no 36062-19-8 (N,N'-Diaminoguanidine Monohydrochloride)

• Product Name: N,N'-Diaminoguanidine Monohydrochloride
• CAS No: 36062-19-8
• MF: CH₈ClN₅
• MW: 125.560717582703
• MDL: MFCD00012948
• CID: 54535
• PubChem ID: 24848585
• Update Time: 2025-08-05

N,N'-Diaminoguanidine Monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Diaminoguanidine hydrochloride
• 1,3-Diaminoguanidine HCL
• Diaminoguanidine hydrochloride
• N,N'-Diaminoguanidine monohydrochloride
• 1,3-Diaminoguanidine monohydrochloride
• N'.N'-Diaminoguanidinemonohydrochloride
• 1,3-DIAMINOGUANANIDINE HYDROCHLORIDE
• Diamino
• N,N‘-Diaminoguanidine monohydrochloride
• N,N'-1,3-Diaminoguananidine HCl
• N,N'-Diaminoguandine
• N,N'-DIAMINOGUANIDINE
• N,N'-DIAMINOGUANIDINE HYDROCHLORIDE
• Carbonimidic dihydrazide, monohydrochloride
• Carbonimidic dihydrazide, hydrochloride (1:?)
• KSC222C4H
• diaminoguanidine, hydrochloride
• HAZRIBSLCUYMQP-UHFFFAOYSA-N
• N,N'-diaminoguanidine, hydrochloride
• TRA0042903
• SY035575
• Carbonimidicdihydrazide, hydrochloride
• N,N'-Diaminoguanidine Monohydrochloride

• MDL： MFCD00012948
• Inchi： 1S/CH7N5.ClH/c2-1(5-3)6-4;/h3-4H2,(H3,2,5,6);1H
• InChI Key： HAZRIBSLCUYMQP-UHFFFAOYSA-N
• SMILES： Cl.N(/C(=N/N)/N)N
• BRN： 3556702

Computed Properties

• Exact Mass: 125.04700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• Surface Charge: 0
• XLogP3: -2.3

Experimental Properties

• Density: 1.9400
• Melting Point: 180-182 °C (dec.) (lit.)
• Solubility: water: soluble50mg/mL, clear to very slightly hazy, colorless to faintly yellow
• Water Partition Coefficient: very faint turbidity
• PSA: 99.95000
• LogP: 0.93190
• Sensitiveness: Hygroscopic

N,N'-Diaminoguanidine Monohydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N'-Diaminoguanidine Monohydrochloride

N,N'-Diaminoguanidine Monohydrochloride (CAS No 36062-19-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound N,N'-Diaminoguanidine Monohydrochloride (CAS No 36062-19-8) is a significant chemical entity that has garnered considerable attention in the fields of pharmaceuticals, biochemistry, and material science. This compound, characterized by its unique molecular structure and versatile reactivity, has found applications in various research areas, including drug development, catalysis, and industrial processes. This article provides an in-depth exploration of N,N'-Diaminoguanidine Monohydrochloride, highlighting its chemical properties, synthesis methods, and recent advancements in its application across different scientific domains.

Chemically, N,N'-Diaminoguanidine Monohydrochloride is a derivative of guanidine, featuring two amino groups attached to the guanidine core. The presence of these amino groups makes it a potent nucleophile and a valuable intermediate in organic synthesis. The hydrochloride salt form enhances its solubility in water, making it more accessible for various biochemical applications. The molecular formula of this compound is C₃H₈ClN₄·HCl, reflecting its composition and the presence of a hydrochloride counterion.

The synthesis of N,N'-Diaminoguanidine Monohydrochloride typically involves the reaction of guanidine with ammonia or an amine source under controlled conditions. The process often requires precise temperature and pH control to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of this synthesis, making it more scalable for industrial applications. Additionally, catalytic techniques have been explored to enhance reaction rates and reduce byproduct formation.

In the pharmaceutical sector, N,N'-Diaminoguanidine Monohydrochloride has shown promise as a precursor for various therapeutic agents. Its ability to act as a chelating agent makes it useful in developing treatments for metal toxicity and metal-based therapeutics. For instance, research has demonstrated its potential in forming stable complexes with transition metals such as platinum and copper, which are critical in anticancer therapies. These complexes have been investigated for their ability to selectively target cancer cells while minimizing side effects on healthy tissues.

Beyond pharmaceuticals, N,N'-Diaminoguanidine Monohydrochloride plays a crucial role in industrial chemistry. Its reactivity with various organic compounds makes it a valuable catalyst in polymerization reactions and the synthesis of fine chemicals. Moreover, its chelating properties have been utilized in water treatment processes to remove heavy metals from industrial wastewater. This application not only underscores its environmental significance but also highlights its versatility in addressing industrial challenges.

Recent studies have also explored the use of N,N'-Diaminoguanidine Monohydrochloride in material science. Its ability to form coordination complexes with metal ions has led to the development of novel materials with unique properties. These materials have potential applications in sensors, catalysts, and even electronic devices. The precise control over the coordination environment provided by this compound allows researchers to tailor material properties for specific applications.

The biocatalytic potential of N,N'-Diaminoguanidine Monohydrochloride has not been overlooked either. Researchers are investigating its role as a cofactor or substrate in enzymatic reactions. Its structural features make it a candidate for modulating enzyme activity or stabilizing enzyme-substrate complexes. Such studies could lead to the development of new biocatalysts with improved efficiency and specificity.

In conclusion, N,N'-Diaminoguanidine Monohydrochloride (CAS No 36062-19-8) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties and reactivity make it indispensable in pharmaceutical research, industrial chemistry, material science, and biocatalysis. As research continues to uncover new applications and synthetic methodologies for this compound, its importance is expected to grow further. The ongoing exploration of its potential not only promises advancements in science but also opens new avenues for innovation and technological development.